BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2,4-
Dimethyl-3-hexanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethyl-3-hexanol

Cat. No.: B075874

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-dimethyl-3-hexanol, a branched
secondary alcohol with applications in organic synthesis and potential as a model compound
for physicochemical studies. This document consolidates its chemical identity, physical and
spectroscopic properties, and key chemical transformations.

Chemical Identity

» IUPAC Name: 2,4-dimethylhexan-3-ol[1]

e CAS Number: 13432-25-2[1]

e Synonyms: 2,4-Dimethyl-3-hexanol, 3-Hexanol, 2,4-dimethyl-[2][3][4]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2,4-dimethyl-3-
hexanol.
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Property Value Source
Molecular Formula CsH1s0 [31[4]
Molecular Weight 130.23 g/mol [1]
Boiling Point 163.5 °C at 760 mmHg [3][4]
Flash Point 59.2 °C [3114]
Density 0.817 g/cm? [31[4]
Refractive Index 1.422 [31[4]
Vapor Pressure 0.7 mmHg at 25°C [3][4]
XLogP3 2.6 [4]

Hydrogen Bond Donor Count 1

[4]

Hydrogen Bond Acceptor

Count

[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,4-dimethyl-3-

hexanol.
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Spectrum Type

Available Data

Source

1H NMR

Spectra available from Varian
CFT-20 instrument.

[1]

13C NMR

Spectra available from Varian
CFT-20 instrument.

[1]

Mass Spectrometry (GC-MS)

Data available from NIST Mass

Spectrometry Data Center.

[1](2]

Infrared (FTIR)

Neat sample spectrum
available from Aldrich

Chemical Company, Inc.

[1]

Raman

Spectrum available.

[1]

Synthesis and Reactivity

2,4-Dimethyl-3-hexanol is a valuable intermediate in organic synthesis. Its synthesis and

subsequent reactions, particularly oxidation, are of significant interest.

A primary route for the synthesis of 2,4-dimethyl-3-hexanol involves the Grignard reaction

between isobutyraldehyde and a sec-butylmagnesium halide (chloride or bromide).

Isobutyraldehyde 1

sec-Butylmagnesium
Halide (X = ClI, Br)

. Grignard Reaction

Magnesium AIkOX|de 2. Acidic Workup (HsO*) N 4-Dimethyl-3-hexanol
Intermediate

Click to download full resolution via product page

General synthesis of 2,4-dimethyl-3-hexanol via Grignard reaction.

As a secondary alcohol, 2,4-dimethyl-3-hexanol can be readily oxidized to its corresponding

ketone, 2,4-dimethyl-3-hexanone. This transformation is a common and useful reaction in

organic synthesis.[5]
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Oxidizing Agent
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Oxidation of 2,4-dimethyl-3-hexanol to 2,4-dimethyl-3-hexanone.

Experimental Protocols

The following is a general procedure for the oxidation of a secondary alcohol to a ketone, which

can be adapted for 2,4-dimethyl-3-hexanol.

Dissolution: Dissolve the secondary alcohol (1 equivalent) in a suitable solvent (e.g.,
dichloromethane) in a round-bottom flask equipped with a magnetic stirrer.

Addition of Oxidizing Agent: Slowly add the oxidizing agent (e.g., pyridinium chlorochromate
(PCC), or reagents for Swern or Dess-Martin periodinane oxidation) to the solution while
maintaining the appropriate temperature (often cooled in an ice bath).

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC).

Workup: Upon completion, quench the reaction by adding a suitable reagent (e.g., sodium
thiosulfate for chromium-based oxidants).

Extraction: Extract the product into an organic solvent (e.g., diethyl ether).

Purification: Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSOa),
filter, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography or distillation.

Applications and Areas for Further Research

Currently, 2,4-dimethyl-3-hexanol primarily serves as a precursor in organic synthesis and as

a model compound for studying the properties of branched alcohols.[5] There is limited publicly

available information on its specific applications in drug development or its interaction with
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biological signaling pathways. A recent study on hexanol isomers indicated that 1-hexanol
exhibits some antibacterial activity, while 2- and 3-hexanol do not.[6]

Significant knowledge gaps exist regarding the biological activities of the individual
stereoisomers of 2,4-dimethyl-3-hexanol.[5] Further research into the enantioselective
synthesis of its stereoisomers and the exploration of their biological activities could unveil novel
applications in pharmacology and materials science. The atmospheric chemistry and
environmental fate of this compound also represent areas for future investigation.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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